Cas no 2054-14-0 (2,2-bis(4-fluorophenyl)acetaldehyde)

• Product Name: 2,2-bis(4-fluorophenyl)acetaldehyde
• CAS No: 2054-14-0
• MF: C₁₄H₁₀F₂O
• MW: 232.225410938263
• MDL: MFCD20131854
• CID: 1394652
• PubChem ID: 12549104
• Update Time: 2025-10-29

2,2-bis(4-fluorophenyl)acetaldehyde Chemical and Physical Properties

Names and Identifiers

• Benzeneacetaldehyde, 4-fluoro-a-(4-fluorophenyl)-
• Benzeneacetaldehyde, 4-fluoro-α-(4-fluorophenyl)-
• 2,2-bis(4-fluorophenyl)acetaldehyde

• MDL： MFCD20131854
• Inchi： 1S/C14H10F2O/c15-12-5-1-10(2-6-12)14(9-17)11-3-7-13(16)8-4-11/h1-9,14H
• InChI Key： UPSLNFXWRNIYCT-UHFFFAOYSA-N
• SMILES： C(C1C=CC(F)=CC=1)(C1C=CC(F)=CC=1)C=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes

Additional information on 2,2-bis(4-fluorophenyl)acetaldehyde

2,2-bis(4-fluorophenyl)acetaldehyde (CAS No. 2054-14-0): Properties, Applications, and Market Insights

2,2-bis(4-fluorophenyl)acetaldehyde (CAS No. 2054-14-0) is a specialized organic compound widely recognized in pharmaceutical and material science research. This fluorinated aromatic aldehyde serves as a key intermediate in the synthesis of bioactive molecules, particularly in drug discovery and advanced polymer development. With its unique bis(4-fluorophenyl) structure, this compound exhibits distinct electronic properties that make it valuable for creating high-performance materials.

The molecular structure of 2,2-bis(4-fluorophenyl)acetaldehyde features two para-fluorinated phenyl rings attached to an acetaldehyde moiety. This configuration provides enhanced stability compared to non-fluorinated analogs while maintaining reactivity at the aldehyde functional group. Researchers particularly value this compound for its ability to participate in various condensation reactions, making it a versatile building block in organic synthesis.

In pharmaceutical applications, 2,2-bis(4-fluorophenyl)acetaldehyde CAS 2054-14-0 has gained attention for its potential in developing central nervous system (CNS) drugs. The fluorine atoms in its structure can improve blood-brain barrier penetration, a critical factor in modern neurology research. Recent studies have explored its use in creating novel antidepressant and antipsychotic candidates, addressing growing concerns about mental health treatments.

The material science sector utilizes bis(4-fluorophenyl)acetaldehyde derivatives for developing specialty polymers with enhanced thermal stability and dielectric properties. These materials find applications in electronics insulation, aerospace components, and high-temperature adhesives. As industries push for more sustainable materials, researchers are investigating how fluorinated compounds like 2054-14-0 can contribute to longer-lasting, energy-efficient products.

Market analysis shows increasing demand for 2,2-bis(4-fluorophenyl)acetaldehyde, particularly in Asia-Pacific pharmaceutical hubs. The compound's price stability and reliable supply chain make it attractive for contract research organizations. Quality specifications typically require ≥98% purity, with HPLC analysis becoming standard for verification. Proper storage conditions (2-8°C under inert atmosphere) ensure optimal shelf life for this sensitive aldehyde compound.

Environmental considerations for 2,2-bis(4-fluorophenyl)acetaldehyde 2054-14-0 follow standard organic chemical protocols. While not classified as highly hazardous, proper laboratory handling procedures should be maintained. The scientific community continues to explore greener synthesis routes for this compound, aligning with global trends toward sustainable chemistry practices.

Analytical characterization of bis(4-fluorophenyl)acetaldehyde typically involves NMR spectroscopy (both 1H and 19F), mass spectrometry, and IR spectroscopy. The distinctive fluorine signals in NMR provide excellent structural verification, while the aldehyde proton appears characteristically downfield. These analytical features make the compound particularly suitable for educational demonstrations in advanced organic chemistry courses.

Recent patent literature reveals growing interest in 2,2-bis(4-fluorophenyl)acetaldehyde CAS No. 2054-14-0 for photovoltaic applications. Researchers are investigating its potential as a precursor for organic semiconductor materials, responding to the global push for renewable energy solutions. The compound's electron-withdrawing fluorine groups show promise in tuning material band gaps for solar cell applications.

Safety data for 2054-14-0 indicates standard precautions for aromatic aldehydes apply. While not acutely toxic, appropriate personal protective equipment (gloves, eye protection) should be used during handling. The compound's stability profile makes it suitable for international shipping under normal chemical transport regulations.

Future research directions for 2,2-bis(4-fluorophenyl)acetaldehyde may explore its use in metal-organic frameworks (MOFs) and as a ligand in catalytic systems. The combination of fluorine atoms and aldehyde functionality offers unique coordination chemistry possibilities. These developments could address current challenges in heterogeneous catalysis and gas storage technologies.

Academic interest in bis(4-fluorophenyl)acetaldehyde derivatives continues to grow, with several recent publications exploring asymmetric synthesis applications. The compound's prochiral nature makes it valuable for studying stereoselective reactions, particularly in the context of pharmaceutical chiral building blocks.

Quality control protocols for 2,2-bis(4-fluorophenyl)acetaldehyde CAS 2054-14-0 emphasize moisture control and protection from oxidation. Reputable suppliers typically provide detailed certificates of analysis including residual solvent content and heavy metal screening. These measures ensure reliability for sensitive applications like medicinal chemistry.

The global market for fluorinated fine chemicals like 2054-14-0 reflects broader trends in pharmaceutical innovation and advanced materials development. With increasing investment in fluorine chemistry research, this compound's importance as a synthetic intermediate will likely continue to grow in coming years.